Cas no 942702-46-7 (1-4-(4-chloro-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(4-chloro-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 942702-46-7
• MF: C₁₄H₁₉ClN₂O₄S
• MW: 346.829661607742
• CID: 5505006
• Update Time: 2025-10-21

1-4-(4-chloro-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-acetyl-1-piperazinyl)sulfonyl]-2-chlorophenyl ethyl ether
• 1-4-(4-chloro-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-one

• Inchi： 1S/C14H19ClN2O4S/c1-3-21-14-10-12(4-5-13(14)15)22(19,20)17-8-6-16(7-9-17)11(2)18/h4-5,10H,3,6-9H2,1-2H3
• InChI Key： XFCJXOHEBHIBMA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=CC=C(Cl)C(OCC)=C2)(=O)=O)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-4-(4-chloro-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-one

Compound CAS No. 942702-46-7: 1-4-(4-Chloro-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-one

The compound with CAS No. 942702-46-7, commonly referred to as 1-4-(4-chloro-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a piperazine ring, a benzenesulfonyl group, and an ethoxy substituent. The benzenesulfonyl group plays a crucial role in determining the compound's reactivity and stability, while the piperazine ring contributes to its ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the synthesis of bioactive molecules. The chlorine substituent on the benzenesulfonyl group has been shown to enhance the compound's ability to act as an electrophilic agent, making it highly suitable for nucleophilic aromatic substitution reactions. This property has been leveraged in the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, 1-4-(4-chloro-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-one has also found utility in materials science. Its unique structure allows it to serve as a building block for advanced polymers and coatings with enhanced thermal and mechanical properties. The ethoxy group within the molecule contributes to its solubility in organic solvents, facilitating its use in polymer synthesis processes. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating high-performance materials for aerospace and electronics industries.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the benzenesulfonyl chloride intermediate and its subsequent reaction with piperazine derivatives. The optimization of these steps has been a focus of recent research efforts, with scientists exploring novel catalysts and reaction pathways to improve yield and purity. These advancements have significantly enhanced the scalability of the synthesis process, making it more feasible for industrial production.

From an environmental standpoint, the compound's biodegradability and toxicity profile have been extensively studied. Research indicates that under specific environmental conditions, such as those found in wastewater treatment systems, the compound undergoes rapid degradation into non-toxic byproducts. This makes it a safer alternative to traditional chemicals used in similar applications. However, further studies are required to fully understand its long-term ecological impact.

In conclusion, 1-4-(4-chloro-3-ethoxybenzenesulfonyl)piperazin-1-yel ethanone (CAS No. 942702